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Compound of Interest

Compound Name: Yellow OB

Cat. No.: B1672316

For Researchers, Scientists, and Drug Development Professionals

Introduction

Yellow OB, also known by a variety of synonyms including C.l. Solvent Yellow 6 and 1-(o-
tolylazo)-2-naphthylamine, is an azo dye.[1] Historically, it was used as a food coloring (FD&C
Yellow No. 4) but has since been delisted for this purpose.[1][2] It is characterized as a yellow
to orange powder, or as deep red or bright yellow needles when crystallized from alcohol.[1][2]
This technical guide provides a comprehensive overview of the key physical characteristics of
Yellow OB powder, complete with detailed experimental protocols for their determination.

Core Physical and Chemical Properties

A summary of the essential physical and chemical data for Yellow OB is presented in Table 1.

Table 1: Physical and Chemical Properties of Yellow OB
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Property

Value

Reference

Chemical Name

1-[(2-Methylphenyl)azo]-2-

naphthalenamine

[1]

C.I. Solvent Yellow 6, 1-o-
tolylazo-2-naphthylamine, FD

Synonyms [1]
& C Yellow no. 4,Ext. D & C
Yellow no. 10, C.I. 11390
CAS Number 131-79-3 [11[2]
Molecular Formula C17H15Ns [1]
Molecular Weight 261.32 g/mol [1]
Orange or yellow powder;
Appearance Deep red crystals or bright [1112]
yellow needles from alcohol.
Melting Point 122-126 °C [1][2]

Solubility Profile

Yellow OB is practically insoluble in water.[1] Its solubility in various organic solvents is a key

characteristic for its application and analysis.

Table 2: Solubility of Yellow OB
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Solvent Solubility Reference
Water Practically Insoluble [1]

Alcohol Soluble [1][2]

Ether Soluble [11[2]
Benzene Soluble [1][2]
Carbon Tetrachloride Soluble [1][2]
Vegetable Oils Soluble [1112]
Glacial Acetic Acid Soluble [1112]

An alcoholic solution of Yellow OB becomes redder upon the addition of HCI, while the
addition of NaOH does not alter its color.[1][2]

Experimental Protocols

The following sections detail the methodologies for determining the key physical characteristics
of Yellow OB powder.

General Workflow for Physical Characterization

The physical characterization of a powder such as Yellow OB follows a logical workflow to
determine its identity, purity, and solubility. This process is crucial for quality control and for
understanding its behavior in various applications.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/product/b1672316?utm_src=pdf-body
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/product/b1672316?utm_src=pdf-body
https://www.benchchem.com/product/b1672316?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Initial Assessment

Sample Acquisition
(Yellow OB Powder)

l

Visual Inspection
(Color, Form)

Purity and Thermal Properties Solubility and Spectral Properties
Melting Point Determination Solubility Testing
(Capillary Method or DSC) (Shake-Flask Method)

i

UV-Vis Spectroscopy

Click to download full resolution via product page

Caption: Workflow for the physical characterization of Yellow OB powder.

Melting Point Determination (Capillary Method)

This method is a classical and widely used technique for determining the melting point of a
solid organic compound.

Objective: To determine the temperature range over which the solid Yellow OB powder
transitions to a liquid state.

Materials:
e Yellow OB powder

o Capillary tubes (sealed at one end)
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Melting point apparatus or Thiele tube setup
Thermometer
Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of Yellow OB powder is finely ground using a mortar
and pestle. The open end of a capillary tube is pushed into the powder to pack a small
amount (1-2 mm in height) into the sealed end. The tube is then tapped gently to ensure the
powder is compact.

Apparatus Setup:

o Melting Point Apparatus: The capillary tube is inserted into the sample holder of the
apparatus.

o Thiele Tube: The capillary tube is attached to a thermometer using a rubber band or
thread, ensuring the sample is aligned with the thermometer bulb. The thermometer and
tube are then immersed in the oil of the Thiele tube.

Heating: The apparatus is heated slowly, at a rate of approximately 1-2°C per minute, as the
temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample has turned into a
clear liquid is recorded as the end of the melting range.

Purity Assessment: A sharp melting point range (typically 0.5-1.0°C) is indicative of a pure
compound. An impure sample will exhibit a depressed and broader melting point range.

Solubility Determination (Shake-Flask Method)

This protocol is based on the OECD 105 guideline for testing the solubility of substances in

water and can be adapted for organic solvents.
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Objective: To determine the solubility of Yellow OB powder in various solvents.

Materials:

» Yellow OB powder

o Selected solvents (e.g., ethanol, ether, benzene)

o Flasks with stoppers

o Shaking apparatus (e.g., orbital shaker or magnetic stirrer)

e Analytical balance

o Temperature-controlled environment (e.g., water bath)

« Filtration or centrifugation equipment

¢ Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer)

Procedure:

» Preparation of Supersaturated Solution: An excess amount of Yellow OB powder is added to
a known volume of the solvent in a flask.

o Equilibration: The flask is sealed and agitated in a temperature-controlled environment (e.g.,
25°C) for a sufficient time to reach equilibrium (typically 24-48 hours). The presence of
undissolved solid should be visually confirmed to ensure saturation.

o Phase Separation: The undissolved solid is separated from the saturated solution by
centrifugation or filtration. Care must be taken to avoid temperature changes during this step.

e Analysis: The concentration of Yellow OB in the clear, saturated solution is determined using
a suitable analytical method, such as UV-Vis spectroscopy.

o Expression of Results: The solubility is expressed as the mass of the solute per volume or
mass of the solvent (e.g., g/L or mg/mL).
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UV-Visible Spectroscopy

UV-Vis spectroscopy is used to determine the absorption spectrum of Yellow OB, which is
useful for quantitative analysis and characterization.

Objective: To obtain the UV-Visible absorption spectrum of Yellow OB in a suitable solvent and
determine its wavelength of maximum absorbance (Amax).

Materials:

Yellow OB powder

Spectroscopic grade solvent (e.g., ethanol)

Volumetric flasks and pipettes

UV-Vis spectrophotometer

Quartz cuvettes
Procedure:

o Preparation of Stock Solution: A stock solution of Yellow OB is prepared by accurately
weighing a small amount of the powder and dissolving it in a known volume of the solvent in
a volumetric flask.

e Preparation of Working Solutions: A series of dilutions are made from the stock solution to
prepare working solutions of known concentrations.

e Instrument Setup: The spectrophotometer is turned on and allowed to warm up.

o Blank Measurement: A cuvette is filled with the pure solvent, and a baseline or "blank"
spectrum is recorded. This is subtracted from the sample spectra.[3]

o Sample Measurement: The cuvette is rinsed and filled with one of the working solutions. The
absorption spectrum is recorded over a relevant wavelength range (e.g., 250-700 nm for an
azo dye).[4]
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» Data Analysis: The wavelength of maximum absorbance (Amax) is identified from the
spectrum. According to the Beer-Lambert law, the absorbance at Amax is directly
proportional to the concentration of the dye, allowing for quantitative analysis.

Conclusion

This technical guide has provided a detailed overview of the core physical characteristics of
Yellow OB powder, supported by established experimental protocols. The data presented in
the tables and the methodologies described offer a valuable resource for researchers,
scientists, and drug development professionals for the identification, purity assessment, and
handling of this compound. The provided workflow diagram illustrates a systematic approach to
the physical characterization of such a substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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